Cas no 131-16-8 (Di-n-propyl Phthalate)

• Product Name: Di-n-propyl Phthalate
• CAS No: 131-16-8
• MF: C₁₄H₁₈O₄
• MW: 250.290324687958
• MDL: MFCD00009371
• CID: 82001
• PubChem ID: 87574538
• Update Time: 2025-10-28

Di-n-propyl Phthalate Chemical and Physical Properties

Names and Identifiers

• Dipropyl phtalate
• Threonin ditertbutylester
• Di-n-propyl phthalate, (Phthalic acid di-n-propyl ester)
• Dipropyl phthalate
• Di-n-propyl phthalate
• Di-n-propylphthalate Solution
• dipropyl benzene-1,2-dicarboxylate
• Dipropyl o-phthalate
• Phthalic Acid Dipropyl Ester
• 1,2-Benzenedicarboxylic acid, dipropyl ester
• NSC 15314
• DPRP
• PROPYLPHTHALIDE
• PROPYL PHTHALATE
• Dipropyl phthalat
• TIMTEC-BB SBB008002
• DIPROPYLPHTHALATEESTER
• phthalic acid, dipropyl ester
• di-n-propylphthalate
• 1,2-Benzenedicarboxylic acid,dipropyl ester
• MLS002222366
• AKOS015838979
• phthalic acid, bis-propyl ester
• N-Dipropyl phthalate
• BRN 2332522
• CS-0014049
• BIDD:ER0350
• CAS-131-16-8
• Q27127053
• AI3-01767
• Phthalic acid di-n-propyl ester
• NCGC00090783-02
• 4-09-00-03174 (Beilstein Handbook Reference)
• CHEMBL1483029
• 1,2-Benzenedicarboxylic acid, 1,2-dipropyl ester
• DTXCID3011133
• FT-0625198
• D94471
• P0306
• NSC 15314;Di-n-Propyl phthalate
• NS00000127
• Dipropylphthalate
• J-005947
• DTXSID5031133
• Dipropyl phthalate, PESTANAL(R), analytical standard
• 131-16-8
• MFCD00009371
• Tox21_201662
• SMR001307293
• 1,2-benzenedicarboxylic acid dipropyl ester
• NCGC00257273-01
• HMS3039L17
• EINECS 205-015-8
• 1, dipropyl ester
• Phthalic acid, di-n-propyl ester
• NCGC00090783-01
• NCGC00259211-01
• BS-15188
• Dipropyl phthalate, 98%
• NCGC00090783-03
• DIPROPYL ESTER1,2-BENZENEDICARBOXYLIC ACID
• Epitope ID:138713
• SCHEMBL112063
• UNII-8USP5Y77SS
• CHEBI:60069
• 8USP5Y77SS
• NSC-15314
• MQHNKCZKNAJROC-UHFFFAOYSA-N
• Tox21_303379
• NSC15314
• DB-042007
• Di-n-propyl Phthalate

• MDL： MFCD00009371
• Inchi： 1S/C14H18O4/c1-3-9-17-13(15)11-7-5-6-8-12(11)14(16)18-10-4-2/h5-8H,3-4,9-10H2,1-2H3
• InChI Key： MQHNKCZKNAJROC-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1C(=O)OCCC)=O)CCC
• BRN： 2332522

Computed Properties

• Exact Mass: 250.12100
• Monoisotopic Mass: 250.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• Color/Form: Colorless transparent liquid
• Density: 1.078 g/mL at 25 °C(lit.)
• Melting Point: -31°C
• Boiling Point: 317.5 °C(lit.)
• Flash Point: Degrees Fahrenheit:228.2°F
  Degrees Celsius:109°C
  
• Refractive Index: n20/D 1.497(lit.)
• Solubility: Very slightly soluble (0.11 g/l) (25 º C),
• PSA: 52.60000
• LogP: 2.82020
• Solubility: Soluble in ethanol and ether, insoluble in water.

Di-n-propyl Phthalate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H411
• Warning Statement： P273
• Hazardous Material transportation number：UN 3082 9/PG 3
• WGK Germany：3
• Hazard Category Code： 51/53-62
• Safety Instruction： S61
• RTECS：TI1940000
• Hazardous Material Identification：
• Safety Term：S61
• HazardClass：9
• PackingGroup：III
• TSCA：Yes
• Risk Phrases：R51/53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Di-n-propyl Phthalate

Introduction to Di-n-propyl Phthalate (CAS No. 131-16-8)

Di-n-propyl Phthalate, chemically identified by the CAS number 131-16-8, is an important compound in the field of chemical and pharmaceutical research. This ester of phthalic acid, with the molecular formula C₁₂H₁₆O₄, has garnered significant attention due to its versatile applications and the latest advancements in its study.

The structure of Di-n-propyl Phthalate consists of two n-propyl groups attached to a phthalic acid backbone. This configuration imparts unique physicochemical properties, making it a valuable intermediate in various industrial and laboratory settings. The compound's low toxicity and favorable solubility characteristics have positioned it as a candidate for multiple applications, ranging from polymer additives to pharmaceutical intermediates.

In recent years, research on Di-n-propyl Phthalate has expanded significantly, particularly in the context of its potential use in drug development and material science. Studies have highlighted its role as a precursor in synthesizing complex molecules that exhibit bioactivity. For instance, derivatives of Di-n-propyl Phthalate have been explored for their antimicrobial properties, showing promise in combating resistant bacterial strains.

The pharmaceutical industry has been particularly interested in leveraging the structural features of Di-n-propyl Phthalate to develop novel therapeutic agents. Its ability to act as a chiral building block has been exploited in creating enantiomerically pure compounds that exhibit enhanced pharmacological efficacy. This has opened up new avenues for treating various diseases, including neurological disorders and chronic inflammatory conditions.

Moreover, the material science applications of Di-n-propyl Phthalate have seen considerable growth. Its incorporation into polymer matrices enhances thermal stability and mechanical strength, making it an attractive additive for high-performance plastics. Additionally, researchers have investigated its potential as a flame retardant due to its ability to release char-forming compounds when exposed to high temperatures.

The environmental impact of Di-n-propyl Phthalate has also been a subject of extensive study. While it is generally considered less toxic compared to other phthalates, concerns regarding its persistence in the environment and potential endocrine-disrupting effects have prompted further research into safer alternatives. Recent studies have focused on developing biodegradable analogs of Di-n-propyl Phthalate that maintain its useful properties while reducing ecological harm.

In conclusion, Di-n-propyl Phthalate (CAS No. 131-16-8) remains a pivotal compound in multiple scientific domains. Its unique chemical properties and diverse applications continue to drive innovation across industries. As research progresses, new uses and safer derivatives of this compound are likely to emerge, further solidifying its importance in modern chemistry and pharmaceuticals.